Cas no 187753-13-5 (O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate
• CAS No: 187753-13-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD08437533
• CID: 833841
• PubChem ID: 10400342
• Update Time: 2025-06-27

O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl 4-hydroxypiperidine-1,2-dicarboxylate
• 2-Methyl 1-(2-methyl-2-propanyl) 4-hydroxy-1,2-piperidinedicarbox ylate
• Methyl 1-Boc-4-hydroxypiperidine-2-carboxylate
• Methyl N-Boc-4-hydroxypiperidine-2-carboxylate
• (1R,2R)-BO
• (1R,2R)-BOC-2-AMINOCYCLOHEXANE CARBOXYLIC ACID
• (1R,2R)-Boc-aminocyclohexane carboxylic acid
• 1-(tert-butoxycarbonyl)-4-hydroxypiperidine-2-carboxylic acid methyl ester
• 4-hydroxy-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• Boc-(R,R)-trans-2-aminocyclohexanecarboxylic acid
• Boc-(R,S)Pic(4-hydroxy)-OCH3
• Methyl N-Boc-4-hydroxypiperdine-2-carboxylate
• 1,2-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl)2-methyl ester
• O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate
• RNMVWSAJMIKMDY-UHFFFAOYSA-N
• SB43919
• SB23225
• SCHEMBL1967676
• 1-tert-Butyl2-methyl4-hydroxypiperidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl 4-hydroxypiperidine-1,2-dicarboxylate
• 1-(tert-Butyl) 2-methyl-4-hydroxy-1,2-piperidinedicarboxylate
• 187753-13-5
• AKOS016002125
• SB47426
• SY019302
• 1-TERT-BUTYL 2-METHYL CIS-4-HYDROXYPIPERIDINE-1,2-DICARBOXYLATE
• Methyl (2R,4S)-1-boc-4-hydroxypiperidine-2-carboxylate
• PB42403
• MFCD08437533
• SY019303
• (2S,4R)-N-BOC-4-Hydroxypiperidine-2-carboxylic acid methyl ester
• DB-065617
• Methyl (2S,4S)-N-Boc-4-hydroxypiperidine-2-carboxylate
• MFCD12404984
• (2R,4R)-1-tert-Butyl-2-methyl-4-hydroxypiperidine-1,2-dicarboxylate
• CIS-4-HYDROXY-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-METHYL ESTER
• 1,2-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester
• SY344633
• SB23224
• 1-(tert-butyl) 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate
• AB46005
• DB-014197
• SY011051
• 1-(tert-Butyl) 2-methyl (2S,4R)-4-hydroxy-tetrahydro-1,2(2H)-pyridinedicarboxylate
• Methyl (2S,4R)-N-Boc-4-hydroxypiperidine-2-carboxylate
• 254882-14-9
• CS-D0875
• AS-42012

• MDL： MFCD08437533
• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-5-8(14)7-9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3
• InChI Key： RNMVWSAJMIKMDY-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)C(C(=O)OC)C1

Computed Properties

• Exact Mass: 259.14200
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07000
• LogP: 0.85770

Additional information on O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate

O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate: A Comprehensive Overview

The compound O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate (CAS No. 187753-13-5) is a highly specialized chemical entity with significant applications in various fields. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a piperidine ring with hydroxyl and dicarboxylate functionalities, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate through various methodologies. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the precise control of stereochemistry—a critical factor in determining the compound's biological activity. Researchers at leading institutions such as the University of California and the Max Planck Institute have reported groundbreaking work in this area, highlighting the importance of stereocontrol in drug discovery.

The 4-hydroxypiperidine core of this compound is particularly intriguing due to its ability to form hydrogen bonds, a property that significantly influences its solubility and bioavailability. Studies published in the *Journal of Medicinal Chemistry* have demonstrated that hydroxypiperidine derivatives can serve as potent inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. This has sparked considerable interest in exploring O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate as a potential lead compound for drug development.

In addition to its pharmaceutical applications, O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate has shown promise in agrochemical research. Its ability to act as a bioisostere—a structural analog that retains biological activity while improving pharmacokinetic properties—has made it a valuable tool in the design of safer and more effective pesticides. Collaborative efforts between academic researchers and industry partners have led to the identification of novel analogs with enhanced efficacy against agricultural pests.

From a materials science perspective, this compound's dicarboxylate functionality makes it an ideal candidate for polymer synthesis. Researchers at MIT have explored its use as a monomer in the production of biodegradable polymers, which hold great potential for reducing environmental plastic pollution. The incorporation of O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate into polymer networks has been shown to improve mechanical properties while maintaining biocompatibility.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate. Advanced quantum mechanical calculations have revealed its potential as a semiconductor material, opening new avenues for its application in electronic devices. This dual functionality—as both a biological agent and a materials precursor—underscores the compound's versatility and significance in modern chemistry.

In conclusion, O1-tert-butyl O2-methyl 4-hydroxypiperidine-1,2-dicarboxylate (CAS No. 187753-13-5) stands at the forefront of chemical innovation. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new potentials for this compound, its impact on medicine, agriculture, and materials science is expected to grow exponentially.